2-Chloro-N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C7H9ClF2N4O/c1-4-12-6(14-13-4)7(9,10)3-11-5(15)2-8/h2-3H2,1H3,(H,11,15)(H,12,13,14)
• InChI Key: MGEXRFDLYYSEMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)C(CNC(=O)CCl)(F)F
• Molecular Formula: C7H9ClF2N4O
• Molecular Weight: 238.62 g/mol

Description

2-Chloro-N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]acetamide is a synthetic compound that has been widely used in scientific research. It belongs to the class of acetamide derivatives and is primarily used as a research tool to investigate the biochemical and physiological effects of the compound.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]acetamide is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-Chloro-N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]acetamide has a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and modulate the activity of certain enzymes and proteins involved in various cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Chloro-N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]acetamide in lab experiments is its high potency and specificity. It has been shown to have a high affinity for its target enzymes and proteins, making it a valuable tool for studying their functions. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-Chloro-N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]acetamide. One area of research could be to investigate its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction could be to study its mechanism of action in more detail to gain a better understanding of its effects on cellular processes. Additionally, further research could be done to develop more potent and specific derivatives of the compound for use in scientific research.

Synthesis Methods

The synthesis of 2-Chloro-N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]acetamide involves the reaction of 2-chloro-N-(2,2-difluoroethyl)acetamide with 5-methyl-1H-1,2,4-triazole-3-carboxamide in the presence of a suitable base. The reaction is carried out under reflux conditions, and the resulting product is purified by column chromatography.

Scientific Research Applications

2-Chloro-N-[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]acetamide has been extensively used in scientific research as a tool to investigate the biochemical and physiological effects of the compound. It has been shown to have a wide range of applications in various fields of research, including pharmacology, biochemistry, and molecular biology.